Cas no 2228214-66-0 (3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid
• CAS No: 2228214-66-0
• MF: C₁₀H₁₀F₂O₄S
• MW: 264.245809078217
• CID: 5831904
• PubChem ID: 165706343
• Update Time: 2025-06-09

3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid
• EN300-2005077
• 2228214-66-0

• Inchi： 1S/C10H10F2O4S/c1-17(15,16)8-4-2-3-7(5-8)10(11,12)6-9(13)14/h2-5H,6H2,1H3,(H,13,14)
• InChI Key： VXNVIOPPSXQVLH-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(CC(=O)O)(F)F)(=O)=O

Computed Properties

• Exact Mass: 264.02678629g/mol
• Monoisotopic Mass: 264.02678629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.8Ų

Additional information on 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid

Introduction to 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid (CAS No: 2228214-66-0)

3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228214-66-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of both fluorine and methanesulfonyl substituents, which are known to enhance the metabolic stability and binding affinity of drug candidates. The unique structural features of this molecule make it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid consists of a propanoic acid backbone modified with two fluorine atoms at the 3-position and a 3-methanesulfonylphenyl group attached to the same carbon. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse chemical modifications and functionalizations. Such structural motifs are frequently employed in drug design to optimize pharmacokinetic profiles, including solubility, bioavailability, and target specificity.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate enzyme activity and improve drug efficacy. The fluorine atoms in 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid can influence the electronic distribution within the molecule, leading to enhanced binding interactions with biological targets. This property is particularly valuable in the development of protease inhibitors, where fluorine substitution has been shown to improve both potency and selectivity. For instance, studies have demonstrated that fluorinated analogs of existing drugs often exhibit superior pharmacological properties compared to their non-fluorinated counterparts.

The methanesulfonylphenyl moiety in this compound further contributes to its potential as a pharmacophore. This group is known for its ability to interact with hydrophobic pockets of enzymes and receptors, thereby enhancing binding affinity. Additionally, the methanesulfonyl group can serve as a site for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific therapeutic applications. The combination of these structural features makes 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid a versatile scaffold for medicinal chemistry innovation.

Current research in the field of fluorinated carboxylic acids has highlighted their role in modulating immune responses and inflammation. For example, recent studies have shown that certain fluorinated derivatives of carboxylic acids can inhibit the activity of inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the pathogenesis of various inflammatory diseases, making them attractive targets for therapeutic intervention. The structural framework of 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid suggests that it may possess similar inhibitory properties, potentially making it useful in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the use of fluorinated compounds in antiviral and anticancer therapies. The unique electronic properties induced by fluorine substitution can alter the conformational dynamics of viral proteins or cancer cell surface receptors, thereby disrupting their function. Preliminary studies have indicated that 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid may interfere with viral protease activity by mimicking natural substrates or by competing with essential cofactors. Similarly, its ability to interact with specific cancer cell markers could make it a valuable component in targeted therapies.

The synthesis of 3,3-difluoro-3-(3-methanesulfonylphenyl)propanoic acid presents unique challenges due to the need for precise functionalization at multiple positions on the propanoic acid backbone. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations are often employed to achieve the desired structure with high yield and purity. The development of efficient synthetic routes is crucial for enabling further exploration of this compound's pharmacological potential.

In conclusion, 2228214-66-0 represents a structurally complex yet promising candidate for drug discovery. Its combination of fluorine and methanesulfonyl substituents offers unique opportunities for modulating biological activity through both electronic and steric effects. As research continues to uncover new therapeutic applications for fluorinated compounds, 2228214-66-0 is poised to play an important role in the development of next-generation pharmaceuticals.